Cas no 1804435-27-5 (Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804435-27-5
• MF: C₁₁H₁₂F₃NO₅
• MW: 295.211894035339
• CID: 4828875
• Update Time: 2025-05-27

Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F3NO5/c1-3-19-8(16)4-6-7(20-11(12,13)14)5-15-10(17)9(6)18-2/h5H,3-4H2,1-2H3,(H,15,17)
• InChI Key： DBOVQPJMPGQPGL-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(C(=C1CC(=O)OCC)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 467
• XLogP3: 1
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804435-27-5): A Comprehensive Overview

Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804435-27-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate is a pyridine derivative with a distinctive combination of functional groups. The presence of a hydroxyl group at the 2-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 5-position imparts unique chemical and physical properties to the molecule. The ethyl ester group at the 4-position further contributes to its solubility and reactivity characteristics.

The compound's molecular formula is C₁₁H₁₂F₃N₂O₄, with a molecular weight of approximately 289.21 g/mol. It is typically synthesized through multi-step processes involving the condensation of appropriate starting materials followed by functional group modifications. The compound exhibits good stability under standard laboratory conditions and can be stored at room temperature in dry conditions.

Synthesis Methods

The synthesis of Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate has been explored using various synthetic routes. One common approach involves the reaction of 2-hydroxy-3-methoxypyridine with trifluoromethylating agents to introduce the trifluoromethoxy group, followed by esterification with ethyl bromoacetate. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, the use of transition metal-catalyzed reactions has shown promise in reducing reaction times and improving selectivity. These developments are crucial for ensuring that the compound can be produced cost-effectively and sustainably.

Biological Activities

Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate has been studied for its potential biological activities, particularly in the context of drug discovery and development. Initial in vitro studies have shown that the compound exhibits significant anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways.

Further research has also indicated that the compound may have potential as an antitumor agent. Studies conducted on various cancer cell lines have demonstrated that Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate can induce apoptosis and inhibit cell proliferation. These findings suggest that the compound could be a valuable lead for developing new anticancer drugs.

Clinical Applications and Research Trends

The potential clinical applications of Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown promising outcomes, particularly in treating inflammatory diseases and certain types of cancer.

In addition to its therapeutic potential, the compound is also being investigated for its use as a diagnostic tool. Its unique structural features make it suitable for conjugation with imaging agents, which could enhance its utility in medical diagnostics. Ongoing research aims to optimize these conjugation methods to improve sensitivity and specificity.

Conclusion

Ethyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804435-27-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative solutions in healthcare.